![molecular formula C19H22N4O2 B6490857 3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-3-yl)methyl]urea CAS No. 891092-88-9](/img/structure/B6490857.png)
3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-3-yl)methyl]urea
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Overview
Description
The compound is a urea derivative, which contains a pyrrolidine ring and a pyridine ring. The pyrrolidine ring is a five-membered ring with one nitrogen atom, and the pyridine ring is a six-membered ring with one nitrogen atom. Both of these structures are common in many organic compounds, including many drugs and natural products .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the pyrrolidine and pyridine rings would likely contribute to the overall shape and properties of the molecule .Chemical Reactions Analysis
The chemical reactions that this compound might undergo would depend on its exact structure and the conditions under which it is stored or used. The presence of the urea group could make it susceptible to hydrolysis, and the pyridine ring might undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the presence of polar or nonpolar groups, and the strength and type of intermolecular forces .Scientific Research Applications
Imidazole Derivatives and Their Therapeutic Potential
Imidazole is a five-membered heterocyclic moiety that contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It’s also known as 1,3-diazole. The compound you’ve mentioned has an imidazole-like structure, with additional substituents. Let’s explore its applications:
A. Antifungal Activity: Imidazole derivatives often exhibit antifungal properties. Researchers have investigated their potential as antifungal agents against various fungal infections. These compounds can inhibit fungal enzymes and disrupt cell membrane integrity, making them promising candidates for treating conditions like candidiasis and dermatophytosis .
B. Anticancer Properties: Certain imidazole-containing compounds, including the one you’ve specified, have shown promise in cancer research. They may act as kinase inhibitors, interfering with cell signaling pathways involved in tumor growth and metastasis. Further studies are needed to explore their efficacy against specific cancer types .
C. Anti-inflammatory Effects: Imidazole derivatives can modulate inflammatory responses by affecting cytokine production and immune cell activation. These properties make them interesting targets for developing anti-inflammatory drugs .
D. Metal Chelation: Imidazole-based compounds can form stable complexes with metal ions. Researchers have explored their potential as metal chelators for therapeutic purposes. Metal chelation plays a role in treating metal toxicity, such as heavy metal poisoning .
E. Antioxidant Activity: Some imidazole derivatives exhibit antioxidant properties. They scavenge free radicals and protect cells from oxidative damage. These compounds could be valuable in preventing oxidative stress-related diseases .
F. Neuroprotective Potential: Imidazole-containing molecules have been investigated for their neuroprotective effects. They may enhance neuronal survival, reduce neuroinflammation, and modulate neurotransmitter systems. These properties could be relevant in neurodegenerative disease research .
G. Antiviral Applications: Although less explored, imidazole derivatives might have antiviral activity. Researchers have investigated their potential against viruses like HIV and herpes simplex virus. Their mode of action involves inhibiting viral enzymes or interfering with viral replication .
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure or harm.
Future Directions
properties
IUPAC Name |
1-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-3-(pyridin-3-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2/c1-13-5-6-17(8-14(13)2)23-12-16(9-18(23)24)22-19(25)21-11-15-4-3-7-20-10-15/h3-8,10,16H,9,11-12H2,1-2H3,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIGBGHUSJGBJGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)NCC3=CN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-3-ylmethyl)urea |
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